Cas no 946310-97-0 (1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946310-97-0
• MF: C₂₁H₁₈ClN₃O₃
• MW: 395.838923931122
• CID: 5503875
• Update Time: 2025-05-19

1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-1-[(2-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-[4-(acetylamino)phenyl]-1-[(2-chlorophenyl)methyl]-1,6-dihydro-6-oxo-
• 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H18ClN3O3/c1-14(26)23-17-7-9-18(10-8-17)24-21(28)16-6-11-20(27)25(13-16)12-15-4-2-3-5-19(15)22/h2-11,13H,12H2,1H3,(H,23,26)(H,24,28)
• InChI Key： ZFCXZHYJWAMPDL-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC=C(NC(C)=O)C=C1)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946310-97-0)

The compound 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS number 946310-97-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a pyridine core, chlorophenyl and acetamidophenyl substituents, makes it a promising candidate for further exploration in developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The pyridine scaffold, in particular, is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. In the case of 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, the structural features contribute to its unique pharmacological properties. The chlorophenyl group introduces a potential site for hydrogen bonding and hydrophobic interactions, while the acetamidophenyl moiety enhances solubility and bioavailability. These characteristics make the compound an attractive candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These techniques not only facilitate the formation of complex bonds but also allow for the introduction of various functional groups with minimal side reactions. The synthetic route has been optimized to maximize efficiency and minimize waste, aligning with contemporary green chemistry principles.

In terms of pharmacological activity, preliminary studies suggest that 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exhibits promising properties as an inhibitor of certain enzymatic pathways. Its structural similarity to known bioactive molecules has prompted researchers to investigate its potential role in modulating target proteins involved in inflammatory responses and metabolic disorders. The pyridine ring, being a common pharmacophore in many drugs, is believed to play a crucial role in binding to biological targets with high affinity.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The combination of chlorophenyl and acetamidophenyl groups may facilitate penetration through the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Current research is focused on evaluating its efficacy in animal models and identifying potential therapeutic benefits. The compound’s ability to interact with neurotransmitter receptors and ion channels has sparked interest among scientists exploring new treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro studies have been conducted to evaluate the compound’s interaction with various biological targets, including enzymes and receptors relevant to human health. These studies have provided valuable insights into its mechanism of action and potential side effects. Additionally, computational modeling techniques have been employed to predict how the molecule might behave within biological systems, further aiding in the optimization process.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of new drugs based on compounds like 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946310-97-0). Such partnerships can leverage expertise from multiple disciplines to streamline the drug discovery pipeline and bring innovative therapies to market more efficiently. The growing interest in heterocyclic compounds underscores their importance as building blocks for future generations of pharmaceuticals.

The impact of this compound extends beyond mere biochemical interactions; it represents a step forward in personalized medicine where tailored treatments are designed based on individual patient profiles. By understanding how molecules like 1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide interact with specific biological pathways, researchers can develop more targeted therapies that minimize side effects while maximizing therapeutic benefits. This approach aligns with global trends toward precision medicine and underscores the importance of continued research in this field.

In conclusion,1-(2-chlorophenyl)methyl-N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946310-97-0) stands as a testament to the advancements being made in pharmaceutical chemistry. Its complex structure and promising pharmacological properties make it a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most pressing health challenges.